N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C23H21N5O6
• Molecular Weight: 463.4 g/mol
• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C23H21N5O6/c1-4-33-16-8-6-15(7-9-16)28-12-11-17(29)21(25-28)23(30)24-22-20(26-34-27-22)14-5-10-18(31-2)19(13-14)32-3/h5-13H,4H2,1-3H3,(H,24,27,30)
• InChI Key: ZXXCSNMJVQFTJY-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C(=O)NC3=NON=C3C4=CC(=C(C=C4)OC)OC

Description

N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins. It also inhibits the activity of cyclooxygenase-2, which is involved in the production of pro-inflammatory cytokines. In addition, it has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and lipid peroxidation, indicating its antioxidant properties. It also reduces the levels of pro-inflammatory cytokines, indicating its anti-inflammatory properties. In addition, it has been found to improve mitochondrial function and reduce apoptosis, indicating its cytoprotective properties.

Advantages and Limitations for Lab Experiments

N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. It has also been found to have low toxicity and high selectivity for its target enzymes and signaling pathways. However, it also has some limitations, such as its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the research on N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide. One direction is to further investigate its potential applications in cancer treatment, inflammation, and neurological disorders. Another direction is to explore its potential as a drug candidate and optimize its pharmacokinetic and pharmacodynamic properties. Additionally, the development of new synthetic methods for this compound may also be explored to improve its yield and purity.

Synthesis Methods

The synthesis of N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide involves a series of chemical reactions. The starting materials for the synthesis include 4-ethoxyphenylhydrazine, 3,4-dimethoxybenzaldehyde, ethyl acetoacetate, and ammonium acetate. The reaction proceeds through the formation of an intermediate, which is then subjected to further reactions to yield the final product.

Scientific Research Applications

N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-ethoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. In cancer research, this compound has been found to inhibit the proliferation of cancer cells and induce apoptosis. In inflammation research, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological research, it has been found to have neuroprotective effects and improve cognitive function.